Cas no 2172548-10-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid
• CAS No: 2172548-10-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6463590
• PubChem ID: 165557826
• Update Time: 2025-05-24

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanoyl]azetidin-3-yl}acetic acid
• 2172548-10-4
• EN300-1554220

• Inchi： 1S/C28H34N2O5/c1-17(2)25(28(3,4)26(33)30-14-18(15-30)13-24(31)32)29-27(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23,25H,13-16H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： VDKSSRAWEDYCAV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid

Latest Research Insights on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid (CAS: 2172548-10-4)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid (CAS: 2172548-10-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in peptide synthesis and drug development. The following research briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the compound's role as a building block in solid-phase peptide synthesis (SPPS). Researchers have highlighted its utility in introducing sterically hindered amino acids into peptide chains, a critical step in the development of novel therapeutics. The Fmoc-protected amino acid derivative facilitates the synthesis of complex peptides with enhanced stability and bioactivity. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have detailed its application in creating peptide-based inhibitors for enzymes involved in inflammatory and oncogenic pathways.

One of the key advancements involves the optimization of synthetic protocols for 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid. A 2023 study published in Tetrahedron demonstrated a high-yield, scalable synthesis route that minimizes side reactions and improves purity. This development is particularly significant for industrial-scale production, where consistency and efficiency are paramount. The study also explored the compound's compatibility with automated peptide synthesizers, further broadening its applicability in high-throughput drug discovery.

In addition to its synthetic utility, recent research has investigated the biological activity of peptides incorporating this compound. Preliminary in vitro studies have shown that peptides containing the 2,2,4-trimethylpentanoylazetidine moiety exhibit enhanced membrane permeability and resistance to proteolytic degradation. These properties make them attractive candidates for the development of orally bioavailable peptide drugs. A 2024 paper in Bioorganic & Medicinal Chemistry reported the successful use of this compound in designing a potent inhibitor of a clinically relevant protease, with promising results in animal models of disease.

Looking ahead, researchers are exploring the potential of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanoylazetidin-3-yl}acetic acid in emerging areas such as targeted drug delivery and bioconjugation. Its unique chemical structure allows for the attachment of various functional groups, enabling the creation of multifunctional therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further elucidate its mechanisms and expand its applications. As the field continues to evolve, this compound is poised to play a pivotal role in the next generation of peptide-based therapeutics.